Cas no 16597-42-5 (5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]-)

5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]- structure
16597-42-5 structure
Product Name:5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]-
CAS No:16597-42-5
MF:C12H13N5O
MW:243.264521360397
CID:183681
PubChem ID:266205
Update Time:2025-04-19

5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(4-methylphenyl)amino]-
    • 2,4-diamino-6-(4-methylanilino)pyrimidine-5-carbaldehyde
    • 2,4-diamino-6-[(4-methylphenyl)amino]pyrimidine-5-carbaldehyde
    • 2,4-Diamino-6-(p-tolylamino)pyrimidine-5-carbaldehyde
    • NSC-103523
    • NCIOpen2_007246
    • DTXSID90295640
    • NSC103523
    • 16597-42-5
    • Inchi: 1S/C12H13N5O/c1-7-2-4-8(5-3-7)15-11-9(6-18)10(13)16-12(14)17-11/h2-6H,1H3,(H5,13,14,15,16,17)
    • InChI Key: UMJHPTLILDCPRB-UHFFFAOYSA-N
    • SMILES: O=CC1=C(N)N=C(N)N=C1NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 243.11219
  • Monoisotopic Mass: 243.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.394
  • Boiling Point: 539.6°C at 760 mmHg
  • Flash Point: 280.1°C
  • Refractive Index: 1.761
  • PSA: 106.92
  • LogP: 2.74090
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